(3R*,5S*)-N-[2-(1,3-benzothiazol-2-yl)ethyl]-5-(morpholin-4-ylcarbonyl)piperidine-3-carboxamide

• IUPAC Name: (3R,5S)-N-[2-(1,3-benzothiazol-2-yl)ethyl]-5-(morpholine-4-carbonyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H26N4O3S/c25-19(22-6-5-18-23-16-3-1-2-4-17(16)28-18)14-11-15(13-21-12-14)20(26)24-7-9-27-10-8-24/h1-4,14-15,21H,5-13H2,(H,22,25)/t14-,15+/m1/s1
• InChI Key: ZHNDVMDOGVXFHY-CABCVRRESA-N
• Canonical SMILES: C1COCCN1C(=O)C2CC(CNC2)C(=O)NCCC3=NC4=CC=CC=C4S3
• Isomeric SMILES: C1COCCN1C(=O)[C@H]2C[C@H](CNC2)C(=O)NCCC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.5 g/mol

Description

This compound belongs to a class of molecules that exhibit a complex structure, featuring both a piperidine backbone and a morpholinyl moiety. Its inclusion of a benzothiazolyl group suggests potential bioactivity, making it a candidate for further chemical and pharmacological studies.

Synthesis Analysis

The synthesis of related piperidine and morpholine derivatives typically involves multi-step organic reactions, starting from basic heterocyclic scaffolds. These processes may include amidation, alkylation, and cyclization steps to introduce the desired functional groups into the piperidine and morpholine rings (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds in this category often features a mix of rigid and flexible parts, with the piperidine and morpholine rings providing a scaffold for the attachment of various substituents. X-ray crystallography and NMR spectroscopy are crucial for determining their precise configurations and conformations (Prasad et al., 2018).

Chemical Reactions and Properties

Compounds like "(3R*,5S*)-N-[2-(1,3-benzothiazol-2-yl)ethyl]-5-(morpholin-4-ylcarbonyl)piperidine-3-carboxamide" can undergo various chemical reactions, including nucleophilic substitution and electrophilic addition, depending on the functional groups present. Their reactivity can be influenced by the electron-withdrawing or donating nature of the substituents attached to the core rings.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline form, depend on the molecular structure and the nature of substituents. Compounds with both hydrophilic and hydrophobic regions may exhibit amphiphilic properties, influencing their solubility in different solvents (Yoon et al., 2012).